Cas no 1700267-57-7 (1-2-bromo-1-(2-cyclopropylethoxy)ethyl-2-methylbenzene)

• Product Name: 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-2-methylbenzene
• CAS No: 1700267-57-7
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 5892575
• PubChem ID: 106204778
• Update Time: 2025-05-23

1-2-bromo-1-(2-cyclopropylethoxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-2-methylbenzene
• 1-[2-bromo-1-(2-cyclopropylethoxy)ethyl]-2-methylbenzene
• EN300-1135145
• 1700267-57-7

• Inchi： 1S/C14H19BrO/c1-11-4-2-3-5-13(11)14(10-15)16-9-8-12-6-7-12/h2-5,12,14H,6-10H2,1H3
• InChI Key： BVOPLSWRTOMNSU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)OCCC1CC1

Computed Properties

• Exact Mass: 282.06193g/mol
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-2-methylbenzene

Introduction to 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-Methylbenzene (CAS No. 1700267-57-7)

1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene (CAS No. 1700267-57-7) is a complex organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including drug discovery and materials science. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research developments.

The molecular formula of 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene is C₁₃H₁₉BrO, with a molecular weight of approximately 263.2 g/mol. The compound features a bromo-substituted benzene ring and a cyclopropyl-containing side chain, which contribute to its distinct chemical properties and reactivity. The presence of the bromine atom makes it an attractive substrate for various chemical transformations, particularly in the context of synthetic organic chemistry.

In terms of physical properties, 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene is typically a colorless liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, but has limited solubility in water. These solubility characteristics make it suitable for use in a wide range of chemical reactions and processes.

The synthesis of 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene can be achieved through several methods, each with its own advantages and limitations. One common approach involves the bromination of 1-(2-cyclopropylethoxy)ethyl-2-methylbenzene using a suitable brominating agent such as N-bromosuccinimide (NBS) or bromine (Br₂). This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield. Another method involves the coupling of 1-bromo-2-methylbenzene with 1-(2-cyclopropylethoxy)ethanol using a transition metal catalyst, such as palladium(II) acetate (Pd(OAc)₂) or copper(I) iodide (CuI).

The unique structure of 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene has led to its exploration in various research areas. In pharmaceutical research, this compound has been studied for its potential as an intermediate in the synthesis of novel drugs. For example, recent studies have shown that compounds containing similar bromo-substituted benzene rings exhibit promising biological activities, including anti-inflammatory and anticancer properties. These findings suggest that 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene could serve as a valuable starting material for the development of new therapeutic agents.

In materials science, the cyclopropyl-containing side chain of 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene has been investigated for its impact on the physical properties of polymers and other materials. Research has demonstrated that the presence of cyclopropane rings can enhance the mechanical strength and thermal stability of polymers, making them suitable for use in advanced applications such as electronic devices and biomedical implants.

The environmental impact of 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene is another important consideration in its use and development. Studies have shown that this compound is relatively stable under ambient conditions and does not readily degrade into harmful byproducts. However, proper handling and disposal practices should be followed to minimize any potential environmental risks.

In conclusion, 1-2-Bromo-1-(2-Cyclopropylethoxy)ethyl-2-methylbenzene (CAS No. 1700267-57-7) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.